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Compound of Interest

Compound Name: 5-Ethynyl-2-methoxypyridine

Cat. No.: B1321258

5-Ethynyl-2-methoxypyridine: A Technical Guide
for Researchers

For researchers, scientists, and drug development professionals, 5-Ethynyl-2-
methoxypyridine is a valuable heterocyclic building block with emerging applications in
medicinal chemistry and neuroscience. This technical guide provides an in-depth overview of
its commercial availability, synthesis, and potential biological significance.

Commercial Availability and Suppliers

5-Ethynyl-2-methoxypyridine (CAS No. 663955-59-7) is commercially available from a range
of chemical suppliers. Purity levels and pricing vary, and it is crucial for researchers to select a
supplier that meets the specific requirements of their experimental work. Below is a summary of
some commercially available options. A related isomer, 2-Ethynyl-5-methoxypyridine, is also
available from suppliers such as Sigma-Aldrich.
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Supplier Purity Quantity Price (USD)
INDOFINE Chemical

Company 97% 250 mg $133.00

1lg $395.00

Astatech 95% 0.25¢g $117.00
Synblock >98% - Request Quote
Parchem - - Request Quote
CP Lab Safety 95% 59

Synthesis of 5-Ethynyl-2-methoxypyridine

The primary synthetic route to 5-Ethynyl-2-methoxypyridine is the Sonogashira coupling
reaction.[1] This palladium-catalyzed cross-coupling reaction is a versatile and widely used
method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or
vinyl halide.[2]

A general experimental workflow for the synthesis of 5-Ethynyl-2-methoxypyridine via a
Sonogashira coupling is outlined below.
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Reactants Catalytic System Reaction Conditions

Palladium Catalyst
(e.g., Pd(l )2CI2)

Anhydrous Solvent
(e.g., THF, Toluene)

Inert Atmosphere
(e.g., Argon, Nitrogen)

Temperature
(Room Temp to Reflux)

5-Halo-2-meth idi

Copper Co-catalyst
(e.g., Cul)

Base
(e.g., Triethylamine)

Sqnogashira Coupling

Reaction Mixture

Workup & Purification

Aqueous Workup
Column Chromatography

5-Ethynyl-2-methoxypyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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ethynyl-2-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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